Urolignoside
Urolignoside
Urolignoside is a natural product found in Rosa canina, Glechoma hederacea, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
131723-83-6
VCID:
VC21225897
InChI:
InChI=1S/C26H34O11/c1-33-18-10-14(5-6-17(18)35-26-23(32)22(31)21(30)20(12-29)36-26)24-16(11-28)15-8-13(4-3-7-27)9-19(34-2)25(15)37-24/h5-6,8-10,16,20-24,26-32H,3-4,7,11-12H2,1-2H3/t16-,20+,21+,22-,23+,24+,26+/m0/s1
SMILES:
COC1=CC(=CC2=C1OC(C2CO)C3=CC(=C(C=C3)OC4C(C(C(C(O4)CO)O)O)O)OC)CCCO
Molecular Formula:
C26H34O11
Molecular Weight:
522.5 g/mol
Urolignoside
CAS No.: 131723-83-6
Cat. No.: VC21225897
Molecular Formula: C26H34O11
Molecular Weight: 522.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Urolignoside is a natural product found in Rosa canina, Glechoma hederacea, and other organisms with data available. |
|---|---|
| CAS No. | 131723-83-6 |
| Molecular Formula | C26H34O11 |
| Molecular Weight | 522.5 g/mol |
| IUPAC Name | (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-[4-[(2S,3R)-3-(hydroxymethyl)-5-(3-hydroxypropyl)-7-methoxy-2,3-dihydro-1-benzofuran-2-yl]-2-methoxyphenoxy]oxane-3,4,5-triol |
| Standard InChI | InChI=1S/C26H34O11/c1-33-18-10-14(5-6-17(18)35-26-23(32)22(31)21(30)20(12-29)36-26)24-16(11-28)15-8-13(4-3-7-27)9-19(34-2)25(15)37-24/h5-6,8-10,16,20-24,26-32H,3-4,7,11-12H2,1-2H3/t16-,20+,21+,22-,23+,24+,26+/m0/s1 |
| Standard InChI Key | NYAPVWGUAUDHRY-KUCLMONLSA-N |
| Isomeric SMILES | COC1=CC(=CC2=C1O[C@@H]([C@H]2CO)C3=CC(=C(C=C3)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)OC)CCCO |
| SMILES | COC1=CC(=CC2=C1OC(C2CO)C3=CC(=C(C=C3)OC4C(C(C(C(O4)CO)O)O)O)OC)CCCO |
| Canonical SMILES | COC1=CC(=CC2=C1OC(C2CO)C3=CC(=C(C=C3)OC4C(C(C(C(O4)CO)O)O)O)OC)CCCO |
| Appearance | Oil |
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